2-(2,3-Dimethylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(2,3-dimethylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C16H16O2/c1-10-7-8-14(15(9-10)16(17)18)13-6-4-5-11(2)12(13)3/h4-9H,1-3H3,(H,17,18)
• InChI Key: QSYJFCPQYCCOMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=CC(=C2C)C)C(=O)O
• Molecular Formula: C16H16O2
• DSSTOX Substance ID: DTXSID60688929
• Molecular Weight: 240.30 g/mol
• CAS RN: 1261902-91-3

Description

2-(2,3-Dimethylphenyl)-5-methylbenzoic acid, commonly referred to as 5-methylbenzoic acid, is a widely used organic compound that is found in many products. This compound is used in a variety of applications, including as a preservative, an intermediate in the synthesis of organic compounds, and as a starting material in the production of various polymers. In addition, 5-methylbenzoic acid has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

5-Methylbenzoic acid has been studied for its potential use in the treatment of various diseases. For example, this compound has been studied for its potential use in the treatment of cancer, diabetes, and Alzheimer’s disease. In addition, this compound has been studied for its potential use as an anti-inflammatory agent and as an antioxidant.

Mechanism of Action

The mechanism of action of 5-methylbenzoic acid is not fully understood. However, it is believed that this compound acts by inhibiting the activity of enzymes involved in the synthesis of fatty acids and other molecules. In addition, this compound has been shown to act as a free radical scavenger, which may help to reduce oxidative stress.
Biochemical and Physiological Effects
5-Methylbenzoic acid has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids and other molecules. In addition, this compound has been shown to act as a free radical scavenger, which may help to reduce oxidative stress. Furthermore, this compound has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-methylbenzoic acid in laboratory experiments include its relatively low cost and its availability. In addition, this compound is relatively stable and can be stored for long periods of time without degradation. However, this compound is not soluble in water and can be difficult to work with in aqueous solutions.

Future Directions

Future research on 5-methylbenzoic acid should focus on further elucidating its mechanism of action, investigating its potential therapeutic applications, and exploring its potential uses in the synthesis of other organic compounds. In addition, further research should be conducted to determine the safety and efficacy of this compound in humans. Finally, further research should be conducted to explore the potential applications of this compound in the production of polymers and other materials.

Synthesis Methods

5-Methylbenzoic acid can be synthesized using a variety of methods, including the Grignard reaction, the Friedel-Crafts alkylation, and the Wittig reaction. The Grignard reaction is a chemical reaction in which an organomagnesium halide reacts with an organic compound to form an organometallic compound. The Friedel-Crafts alkylation is a reaction in which an alkyl halide is added to an aromatic ring. The Wittig reaction is a reaction in which an alkyl halide is reacted with a phosphorus ylide to form an alkene.